Cas no 6278-81-5 ( )
structure
Product Name:
CAS No:6278-81-5
MF:C17H37N3S
MW:315.560783147812
CID:957887
PubChem ID:4439565
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1-amino-3-hexadecylthiourea
- AC1NB96E
- NSC34467
- NSC-34467
- DS-008583
- 1-amino-3-hexadecyl-thiourea
- DTXSID50403320
- 6278-81-5
- N-Hexadecylhydrazinecarbothioamide
-
-
- Inchi: 1S/C17H37N3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-17(21)20-18/h2-16,18H2,1H3,(H2,19,20,21)
- InChI Key: YZBAYGLQEXKGFL-UHFFFAOYSA-N
- SMILES: S=C(NN)NCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 315.27111
- Monoisotopic Mass: 315.27081937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- PSA: 50.08
- LogP: 6.28760
Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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